Cas no 111079-00-6 (4-Isoxazolecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, ethyl ester
• CAS No: 111079-00-6
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 1195689
• Update Time: 2024-08-02

4-Isoxazolecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, ethyl ester

• Inchi： 1S/C8H8F3NO3/c1-3-14-7(13)5-4(2)15-12-6(5)8(9,10)11/h3H2,1-2H3
• InChI Key： BDBPOYLTYVIRRW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 223.04564

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±40.0 °C(Predicted)
• PSA: 52.33
• pka: -7.49±0.50(Predicted)